Cas no 79313-22-7 (1-ethyldibenzo[b,d]thiophene)

• Product Name: 1-ethyldibenzo[b,d]thiophene
• CAS No: 79313-22-7
• MF: C₁₄H₁₂S
• MW: 212.310082435608
• CID: 1799908
• PubChem ID: 3034805
• Update Time: 2025-04-21

1-ethyldibenzo[b,d]thiophene Chemical and Physical Properties

Names and Identifiers

• 1-ethyldibenzo[b,d]thiophene
• Ethyldibenzothiophene
• DTXSID301000387
• IEFPJOMUXITDSC-UHFFFAOYSA-N
• Dibenzothiophene, 1-ethyl
• 79313-22-7
• SCHEMBL508145
• Dibenzothiophene, ethyl-

• Inchi： 1S/C14H12S/c1-2-10-6-5-9-13-14(10)11-7-3-4-8-12(11)15-13/h3-9H,2H2,1H3
• InChI Key： IEFPJOMUXITDSC-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2=C1C=CC=C2CC

Computed Properties

• Exact Mass: 212.06597156g/mol
• Monoisotopic Mass: 212.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 28.2Ų